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Compound of Interest

Compound Name: Artemether- 13C, d3

Cat. No.: B1153166

Get Quote

Executive Summary & Product Profile
Artemether-

C, d

is a high-value, stable isotope-labeled internal standard used primarily in LC-MS/MS
bioanalysis to quantify Artemether (an antimalarial artemisinin derivative) in biological matrices.
[1][2][3]

While its chemical toxicity profile mirrors that of unlabeled Artemether (Harmful if swallowed),

the operational risks are twofold:

Biological Hazard: Potential neurotoxicity and reproductive toxicity associated with the

artemisinin class.

Data Integrity Hazard: As an isotopic standard, even picogram-level cross-contamination or

degradation can invalidate expensive bioanalytical assays.
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Property Detail

Chemical Name

Artemether-

C, d

(Decahydro-10-methoxy-3,6,9-trimethyl-3,12-

epoxy-12H-pyrano[4,3-j]-1,2-benzodioxepin-

C, d

)

CAS Number
71963-77-4 (Parent); Labeled CAS varies by

manufacturer.[4]

Physical State White crystalline solid / Powder

Solubility
Soluble in DMSO, Methanol, Ethanol,

Chloroform; Insoluble in Water.

Storage -20°C (Freezer), Desiccated, Protect from light.

Risk Assessment & Hazard Classification (GHS)
Based on the parent compound Artemether, this material is classified under GHS standards.

Signal Word:WARNING

Hazard Statements:

H302: Harmful if swallowed.[3][4][5][6][7][8]

H361: Suspected of damaging fertility or the unborn child (Class effect of artemisinins).

Precautionary Statements:

P264: Wash skin thoroughly after handling.[3]

P280: Wear protective gloves/protective clothing/eye protection.[3]
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Senior Scientist Insight:Do not treat this merely as a "chemical." Treat it as a potent bioactive

agent. While the milligram quantities used for standards reduce the risk of acute toxicity,

chronic low-level exposure via inhalation of dust during weighing is a critical control point.

Personal Protective Equipment (PPE) Matrix
The following PPE configuration is designed to prevent both exposure to the scientist and

contamination of the standard.

Category Requirement Technical Rationale

Respiratory

N95 / P100 Respirator (if

outside hood) Preferred:

Handle strictly inside a

Chemical Fume Hood.

Prevents inhalation of airborne

particulates during uncapping

and weighing. Static electricity

can cause charged particles to

"jump."

Ocular
Chemical Splash Goggles

(ANSI Z87.1)

Standard safety glasses are

insufficient for powders that

may disperse. Goggles seal

the eye area.[9]

Dermal (Hands)
Double Nitrile Gloves (Min.

thickness 0.11 mm)

Outer Glove: Changed

immediately upon

contamination. Inner Glove:

Protects skin during doffing.

Prevents skin oils from

contaminating the isotope.

Body
Lab Coat (Tyvek/Poly-coated

preferred)

Standard cotton coats can

retain dust. Disposable Tyvek

sleeves are recommended for

high-precision weighing.

Operational Workflow: Handling & Solubilization
This protocol ensures maximum recovery of the expensive isotope while maintaining safety.
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Phase 1: Receipt & Equilibration
Inspect: Upon arrival, check the vial for cracks. The product is likely shipped at ambient

temperature but must be stored frozen.

Equilibrate: Before opening, allow the vial to warm to room temperature (20-25°C) inside a

desiccator.

Why? Opening a cold vial causes condensation. Moisture initiates hydrolysis of the ether

bridge, degrading the standard and shifting the mass signal.

Phase 2: Precision Weighing (The Critical Step)
Engineering Control: Use a microbalance inside a certifiable fume hood or a powder

containment enclosure.

Static Control: Use an anti-static gun or ionizer bar on the vial before opening. Isotope

powders are often electrostatically charged and will "fly" away from the spatula, leading to

loss of mass and contamination of the balance.

Phase 3: Solubilization Strategy
Artemether is lipophilic. Do not attempt to dissolve directly in water.

Primary Stock Solvent:DMSO (Dimethyl sulfoxide) or Methanol.

Recommendation: Prepare a high-concentration stock (e.g., 1 mg/mL) in 100% DMSO.

This solution is stable at -20°C for up to 6 months.

Working Solutions: Dilute the stock into Methanol/Water (50:50) or Acetonitrile/Water for LC-

MS injection.

Vortexing: Cap tightly and vortex for 30 seconds. Inspect for clarity. Sonication (5 mins) may

be used if particles persist, but avoid heating the solution.

Phase 4: Workflow Visualization
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Figure 1: Safe Handling and Preparation Workflow for Stable Isotope Standards.

Decontamination & Disposal[7][8][9][10][11]
Because this compound is used in Mass Spectrometry, "clean" means chemically absent.
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Decontamination of Work Surfaces
Solvent Wipe: Wipe balance and hood surfaces with a tissue soaked in Methanol or

Acetonitrile.

Why? Ethanol is often insufficient for lipophilic artemisinins.

Verification: If a spill occurs, verify cleanup using a UV lamp (if applicable) or by swabbing

the area and running the swab extract on LC-MS to ensure no "ghost peaks" appear in future

runs.

Waste Disposal[2][4][8][10][12][13][14]
Solid Waste: Contaminated gloves, weighing boats, and tissues must be disposed of in

Hazardous Solid Waste containers (incineration stream).

Liquid Waste: All stock solutions and rinsates must go into Non-Halogenated Organic

Solvent Waste.

Do NOT pour down the drain.[3][7][9][10][11] Artemisinins are ecotoxic and must be

incinerated.

Emergency Response
Scenario Immediate Action

Skin Contact

Wash with soap and copious water for 15

minutes.[8] Do not use solvent (alcohol) to clean

skin, as it increases dermal absorption.

Eye Contact

Rinse cautiously with water for 15 minutes.[3][4]

[8] Remove contact lenses if present.[9] Seek

medical attention.

Inhalation
Move to fresh air immediately. If breathing is

difficult, provide oxygen.[3]

Spill (Powder)

Dampen a tissue with methanol to wipe up

powder (prevents dust cloud). Dispose of tissue

as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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